![molecular formula C9H8N2O2 B6151403 1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid CAS No. 895126-53-1](/img/no-structure.png)
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
Overview
Description
1-Methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (1MPCA) is a heterocyclic compound that is a derivative of pyrrolo[2,3-c]pyridine. It is a bicyclic compound with a molecular formula of C9H7NO3. 1MPCA has been used in a variety of scientific research applications, including as a chemical intermediate in the synthesis of other compounds, as an inhibitor of various enzymes, and as a probe for studying the structure and function of proteins.
Scientific Research Applications
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid has been used in a variety of scientific research applications. It has been used as a chemical intermediate in the synthesis of other compounds, such as N-substituted pyrrolo[2,3-c]pyridines and pyrrolo[2,3-c]pyridine-2-carboxylic acid derivatives. This compound has also been used as an inhibitor of various enzymes, including cytochrome P450, cyclooxygenase-2, and topoisomerase II. In addition, this compound has been used as a probe for studying the structure and function of proteins, such as the T-cell receptor and the B-cell receptor.
Mechanism of Action
Target of Action
The primary targets of 1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including organ development, cell proliferation, migration, and angiogenesis .
Mode of Action
This compound interacts with FGFRs, inhibiting their activity . Upon binding to fibroblast growth factors, FGFRs typically undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, activating downstream signaling pathways . The compound’s interaction with FGFRs prevents this process, thereby inhibiting the activation of these pathways .
Biochemical Pathways
The compound affects the RAS-MEK-ERK, PLCγ, and PI3K-Akt signaling pathways . These pathways are typically activated upon FGFR activation and are involved in various cellular processes, including cell proliferation, migration, and angiogenesis . By inhibiting FGFRs, the compound prevents the activation of these pathways .
Pharmacokinetics
It’s known that the compound has a low molecular weight , which could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its bioavailability.
Result of Action
In vitro studies have shown that this compound can inhibit the proliferation of breast cancer 4T1 cells and induce apoptosis . It also significantly inhibits the migration and invasion of these cells .
Advantages and Limitations for Lab Experiments
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using this compound is its low cost and availability. Additionally, it is relatively non-toxic and can be easily synthesized using a variety of methods. However, this compound is not very soluble in water, which can limit its use in certain experiments.
Future Directions
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid has a number of potential future applications in scientific research. It could be used to study the structure and function of proteins, such as the T-cell receptor and the B-cell receptor. Additionally, it could be used to develop new inhibitors of various enzymes, such as cytochrome P450 and topoisomerase II. Finally, it could be used to develop new anti-inflammatory and anti-cancer drugs.
Synthesis Methods
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid can be synthesized via a number of different methods. One of the most common methods involves the reaction of pyrrolo[2,3-c]pyridine with acetic anhydride in the presence of a base such as pyridine. The resulting product is then purified by column chromatography. Other methods for the synthesis of this compound include the reaction of pyrrolo[2,3-c]pyridine with ethyl chloroformate or ethyl bromoacetate in the presence of a base, followed by purification of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid involves the reaction of 2-cyanopyridine with methylamine followed by cyclization and carboxylation.", "Starting Materials": [ "2-cyanopyridine", "methylamine", "sodium hydroxide", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "2-cyanopyridine is reacted with excess methylamine in ethanol at reflux temperature to form 1-methyl-1H-pyrrolo[2,3-c]pyridine.", "The resulting mixture is cooled and treated with sodium hydroxide to hydrolyze the excess methylamine.", "Carbon dioxide is bubbled through the mixture to form the carboxylic acid group.", "The product is isolated by filtration and washed with water and ethanol." ] } | |
CAS RN |
895126-53-1 |
Molecular Formula |
C9H8N2O2 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
